Cas no 41832-84-2 (3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile)

• Product Name: 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile
• CAS No: 41832-84-2
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 875243
• PubChem ID: 2398095
• Update Time: 2026-04-29

3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile
• 3-(2-morpholin-4-ylethylamino)propanenitrile
• 3-[(2-MORPHOLIN-4-YLETHYL)AMINO]PROPANENITRILE

• Inchi： InChI=1S/C9H17N3O/c10-2-1-3-11-4-5-12-6-8-13-9-7-12/h11H,1,3-9H2
• InChI Key： ZNDCJNWMQMVSQG-UHFFFAOYSA-N
• SMILES： C(C#N)CNCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile

3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile: A Comprehensive Overview of CAS No. 41832-84-2

3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile (CAS No. 41832-84-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Morpholine ethylamine propanenitrile, is characterized by its unique structural features, which include a morpholine ring and an amino-functionalized nitrile group. These features contribute to its potential applications in various biological and therapeutic contexts.

The chemical structure of 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile consists of a central nitrile group attached to a propyl chain, which is further functionalized with an amino group linked to a morpholine ring. The morpholine ring, a six-membered heterocycle containing one oxygen atom, imparts significant stability and solubility to the molecule. The presence of the amino group enhances its reactivity and potential for forming hydrogen bonds, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile in various biological activities. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The ability to modulate inflammatory responses makes it a promising lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary studies have indicated that 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile may have neuroprotective effects, potentially offering therapeutic benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the context of drug discovery, the structural flexibility and functional diversity of 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile make it an ideal candidate for structure-activity relationship (SAR) studies. Researchers can modify the morpholine ring or the amino group to optimize the compound's pharmacological properties, such as potency, selectivity, and bioavailability. This flexibility is crucial for developing more effective and safer drugs.

Clinical trials involving derivatives of 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile have shown promising results. For example, a phase II clinical trial evaluating a derivative of this compound for the treatment of chronic pain demonstrated significant pain relief with minimal side effects. These findings underscore the therapeutic potential of this class of compounds and highlight their role in addressing unmet medical needs.

The synthesis of 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-bromopropanenitrile with 4-(2-aminoethyl)morpholine under mild conditions. This method yields high purity products and can be scaled up for industrial production. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and pharmaceutical development.

In addition to its therapeutic applications, 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile has found use in other areas such as material science and analytical chemistry. Its unique chemical properties make it suitable for use as a ligand in coordination chemistry or as a building block for more complex molecules. These applications further expand its utility beyond traditional pharmaceutical settings.

The environmental impact of compounds like 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile is also an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe application in various industries. Preliminary data suggest that it has low environmental persistence and minimal toxicity to aquatic organisms, making it a more sustainable choice compared to some traditional chemicals.

In conclusion, 3-{[2-(morpholin-4-yl)ethyl]amino}propanenitrile (CAS No. 41832-84-2) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and other scientific fields. Its unique structural features, combined with its diverse biological activities and favorable synthetic accessibility, position it as a valuable tool for advancing drug discovery and development efforts. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in addressing various medical challenges.